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Compound of Interest
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N,N-Diisobutyl-2-

(octyl(phenyl)phosphoryl)acetamid

e

CAS No.: 83242-95-9

Cat. No.: B034415

Get Quote

The separation of americium (Am) and curium (Cm) is a significant challenge in the nuclear fuel

cycle due to their similar chemical properties. This guide provides a comparative analysis of the

efficiency of octyl(phenyl)-N,N-diisobutylcarbamoylmethylphosphine oxide (CMPO) for this

separation, benchmarked against other prominent methods. The comparison is based on

experimental data for separation factors, distribution ratios, and process efficiency.

Overview of Separation Methods
Several techniques have been developed for the separation of Am and Cm, broadly

categorized as solvent extraction, ion exchange chromatography, and precipitation. CMPO is a

key extractant in the widely studied TRUEX (TRansUranium EXtraction) process, designed for

the co-extraction of transuranic elements from acidic nuclear waste solutions. While highly

effective for group separation of actinides, the direct efficiency of CMPO for intra-group

separation of Am and Cm is limited. This guide explores alternative and modified methods that

offer improved selectivity.
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Quantitative Comparison of Separation Efficiency
The following table summarizes the separation factors (SF) for Am/Cm achieved by different

methods. The separation factor is a measure of the ability of a method to separate two

elements; a higher value indicates better separation.
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Separation
Method

Extractant/Res
in

Conditions

Separation
Factor (SF
Am/Cm or
Cm/Am)

Reference(s)

Solvent

Extraction

TRUEX Process

0.2 M CMPO +

1.2 M TBP in n-

dodecane

Co-extraction of

Am(III) and

Cm(III) from nitric

acid.

Primarily for

group

separation, low

Am/Cm

selectivity.

[1][2]

AmSel Process

0.2 M TODGA +

5% 1-octanol in

TPH

Selective

stripping of

Am(III) with SO3-

Ph-BTBP.

SF Cm/Am ≈ 2.5

Modified AmSel
iPDdDGA in

place of TODGA

Selective

stripping of

Am(III) with SO3-

Ph-BTBP.

SF Cm/Am up to

3.0
[3]

TODGA with Am

Oxidation

0.1 M TODGA in

n-dodecane

Oxidation of

Am(III) to Am(V)

with bismuthate.

SF Cm/Am >

10,000
[4][5]

CyMe4-BTPhen

Extraction

0.005 M CyMe4-

BTPhen in

cyclohexanone

Extraction from

0.5 M HNO3.

SF Am/Cm up to

7.9 (kinetic)
[6][7]

HDEHP

Extraction

1 M HDEHP in

Solvent 70

Extraction from

0.1 M HNO3,

followed by

selective

stripping.

Primarily for

group

separation.

[8]

Ion Exchange

Chromatography
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Cation Exchange

with Am

Oxidation

Metal(IV) pillared

phosphate

phosphonate

Oxidation of

Am(III) to

AmO2+.

SF Am/Cm up to

20
[9][10]

Anion Exchange
Bio-Rad AG MP1

resin

Sequential

elution with

HNO3 and HCl.

Qualitative

separation.
[11]

Precipitation

Oxalate

Precipitation
Oxalic acid

Co-precipitation

of Am and Cm

from synthetic

waste solutions.

Primarily for

group

separation.

[6]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.

Solvent Extraction
TRUEX Process (CMPO-based)

Solvent Preparation: The organic solvent consists of 0.2 M CMPO and 1.2 M tri-n-

butylphosphate (TBP) dissolved in n-dodecane.[1]

Extraction: The aqueous feed solution, typically high-level liquid waste (HLLW) with an

acidity of 3-4 M HNO3, is contacted with the organic solvent.[2] Trivalent actinides (including

Am and Cm) and lanthanides are co-extracted into the organic phase.

Stripping: The loaded organic phase is typically stripped using a dilute nitric acid solution

(e.g., 0.2 M HNO3). However, stripping of trivalent actinides can be challenging and may

require a complexing agent like 0.1 M citric acid + 0.1 M HNO3 for efficient recovery.[2]

AmSel Process (TODGA-based)

Co-extraction: An acidic aqueous feed (e.g., PUREX raffinate) is contacted with an organic

phase containing 0.2 M N,N,N',N'-tetraoctyldiglycolamide (TODGA) and 5% 1-octanol in a
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hydrocarbon diluent (TPH). This step co-extracts Am(III), Cm(III), and lanthanides.

Selective Americium Stripping: The loaded organic phase is then contacted with an aqueous

solution containing a hydrophilic complexing agent, typically SO3-Ph-BTBP (6,6'-bis(5,6-

di(sulfophenyl)-1,2,4-triazin-3-yl)-2,2'-bipyridine), which selectively strips Am(III) back into the

aqueous phase, leaving Cm(III) and lanthanides in the organic phase.

Curium and Lanthanide Stripping: The remaining Cm(III) and lanthanides are stripped from

the organic phase in a subsequent step, often using a different stripping agent, to regenerate

the solvent.

TODGA with Americium Oxidation

Oxidant Preparation: A bismuthate-based oxidant is incorporated into the organic phase

containing 0.1 M TODGA in n-dodecane.[4]

Extraction: The organic phase is contacted with an aqueous feed solution containing Am(III)

and Cm(III) in nitric acid (e.g., 3 M HNO3).[4] Am(III) is oxidized to the less extractable Am(V)

state, which remains in the aqueous phase, while Cm(III) is extracted into the organic phase.

This results in a very high separation factor.[4][5]

Ion Exchange Chromatography
Cation Exchange with Americium Oxidation

Oxidation: Americium in the feed solution is oxidized from Am(III) to Am(V) (AmO2+) using

an oxidizing agent such as sodium bismuthate.[9][10]

Column Separation: The solution is then passed through a column packed with a cation

exchange resin, such as a metal(IV) pillared phosphate phosphonate material. The less

charged AmO2+ ions have a lower affinity for the resin and elute first, while the more highly

charged Cm(III) ions are retained more strongly and elute later.[9][10]

Process Flow and Logic Diagrams
The following diagrams, generated using the DOT language, illustrate the workflows of the

described separation processes.
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Caption: TRUEX Process Workflow.
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Caption: AmSel Process Workflow.
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Caption: Am/Cm Separation via Am Oxidation.

Conclusion
In summary, while CMPO, as a central component of the TRUEX process, is highly efficient for

the group separation of trivalent actinides and lanthanides from high-level liquid waste, its

selectivity for the intra-group separation of americium and curium is low. For achieving effective

Am/Cm separation, alternative and more advanced methods are necessary.

Solvent extraction processes utilizing other extractants, such as the TODGA-based AmSel

process, offer moderate Am/Cm separation factors (SF_Cm/Am ≈ 2.5-3.0). The most significant

improvement in separation efficiency is achieved by coupling solvent extraction (using TODGA)

or ion exchange with the selective oxidation of Am(III) to Am(V), which can yield exceptionally
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high separation factors (>10,000 and ~20, respectively). These advanced methods represent

the state-of-the-art for high-efficiency Am/Cm separation and are critical for the development of

advanced nuclear fuel cycles. The choice of the most suitable method will depend on the

specific requirements of the application, including the desired purity of the final products and

the overall process complexity and robustness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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